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Introduction

Dihydrocitrinone (DH-CIT) is the major urinary metabolite of citrinin (CIT), a nephrotoxic

mycotoxin produced by several species of Aspergillus, Penicillium, and Monascus fungi.[1][2]

Citrinin can contaminate various foodstuffs, including stored grains, cereals, spices, and

fermented products.[1][3][4] Human exposure to citrinin is widespread, and biomonitoring of its

metabolite, DH-CIT, in biological fluids such as urine and plasma serves as a sensitive

biomarker of this exposure.[1][5] Quantitative analysis of DH-CIT is crucial for assessing

human exposure levels and understanding the toxicokinetics of citrinin.[6][7] This application

note provides a detailed protocol for the quantitative analysis of DH-CIT in human urine and

plasma using Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS), a highly

sensitive and selective analytical technique.[6][7][8]

Quantitative Data Summary
The concentration of Dihydrocitrinone in biological fluids can vary significantly among

individuals and populations, reflecting different levels of dietary exposure to its parent

compound, citrinin.

Table 1: Quantitative Data for Dihydrocitrinone in Human Urine
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Population Country
DH-CIT
Concentration
Range (ng/mL)

Mean/Median
DH-CIT
Concentration
(ng/mL)

Citation

Adults Germany 0.04 - 3.5 Median: 0.3 [5]

Children (2-14

years)
Germany 0.05 - 7.62 Median: 0.54 [5]

Adults and

Children
Germany 0.04 - 7.44 Mean: 0.64 [9]

Adults and

Infants
Germany

Similar to CIT

concentrations
- [10]

Belgian

Volunteers
Belgium pg/mL range - [11]

Table 2: Quantitative Data for Dihydrocitrinone and Citrinin in Human Plasma

Analyte Population Country
Concentrati
on Range
(ng/mL)

Mean/Media
n
Concentrati
on (ng/mL)

Citation

Citrinin
German

Adults
Germany 0.11 - 0.26 - [10]

Citrinin
German

Adults
Germany 0.10 - 0.25 - [4]

Citrinin
Kidney Tumor

Patients

Czech

Republic
up to 0.182 Mean: 0.061 [4]

Citrinin Adults Tunisia - Mean: 0.50 [4]

Citrinin Adults Bangladesh - Mean: 0.47 [4]
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Protocol 1: Quantitative Analysis of Dihydrocitrinone in
Human Urine by LC-MS/MS
This protocol outlines a method for the sensitive determination of DH-CIT in human urine

samples.

1. Sample Pre-treatment and Extraction:

Enzymatic Hydrolysis (for total DH-CIT determination): To account for conjugated

metabolites, an enzymatic hydrolysis step can be included.

Liquid-Liquid Extraction (LLE): A commonly used method involves LLE with ethyl acetate.[12]

Solid-Phase Extraction (SPE): SPE cartridges (e.g., C18) can be used for sample clean-up

and concentration.[4]

Immunoaffinity Columns (IAC): IACs provide high selectivity for citrinin and its metabolites

and are superior for sample clean-up.[10]

2. LC-MS/MS Analysis:

Chromatographic Separation: A C18 reversed-phase column is typically used for separation.

Mobile Phase: A gradient of water and methanol or acetonitrile, often with additives like

ammonium formate or formic acid, is employed.

Mass Spectrometry: A tandem quadrupole mass spectrometer operating in multiple reaction

monitoring (MRM) mode is used for detection and quantification.

3. Quality Control:

Internal standards, such as isotopically labeled DH-CIT, should be used to correct for matrix

effects and variations in extraction recovery.[10]

Calibration curves should be prepared in a matrix to ensure accurate quantification.
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Protocol 2: Quantitative Analysis of Dihydrocitrinone in
Human Plasma by LC-MS/MS
This protocol details a method for analyzing DH-CIT in human plasma.

1. Sample Pre-treatment:

Protein Precipitation: Plasma samples require a protein precipitation step. This is typically

achieved by adding a solvent like acetonitrile, followed by centrifugation to remove the

precipitated proteins.[4][10]

2. LC-MS/MS Analysis:

The analytical conditions for LC-MS/MS are generally similar to those used for urine

analysis, with potential minor adjustments to the gradient to optimize separation from plasma

matrix components.
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Experimental Workflow for Dihydrocitrinone Analysis in Urine
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Caption: Experimental workflow for DH-CIT analysis in urine.
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Citrinin Exposure and Dihydrocitrinone as a Biomarker
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Caption: Citrinin exposure, metabolism, and biomonitoring.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1217665?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1217665?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

